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Compound of Interest

Compound Name: Fenson

Cat. No.: B166868

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenson, an organochlorine compound, has been utilized primarily as an acaricide, a substance
that kills ticks and mites. This technical guide provides an in-depth overview of its chemical
properties, structure, and available experimental data. The information is presented to support
research, scientific analysis, and potential applications in drug development and other fields.

Chemical Structure and Identifiers

Fenson, chemically known as 4-chlorophenyl benzenesulfonate, is characterized by a
benzenesulfonate group attached to a 4-chlorophenyl ester.

Table 1: Chemical Identifiers for Fenson
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Identifier Value
IUPAC Name 4-chlorophenyl benzenesulfonate[1]
CAS Number 80-38-6[1]
Molecular Formula C12HoCIO3S[1]
C1=CC=C(C=C1)S(=0)
SMILES
(=0)0OC2=CC=C(C=C2)CI
inChi InChl=1S/C12H9CIO3S/c13-10-6-8-11(9-7-
n

10)16-17(14,15)12-4-2-1-3-5-12/h1-9H[1]

Physicochemical Properties

The physicochemical properties of Fenson are critical for understanding its behavior in various
environments and biological systems.

Table 2: Physicochemical Properties of Fenson

Property Value
Molecular Weight 268.72 g/mol [1]
Melting Point 61-62 °C
Boiling Point 199 °C at 1.2 mmHg
- Insoluble in water; soluble in most organic
Solubility
solvents.
Colorless crystals. The commercial product can
Appearance

be a white or pinkish crystalline solid.

Experimental Protocols
Synthesis of Fenson

Fenson can be synthesized by the reaction of 4-chlorobenzene sulfochloride with a salt of
phenol. A general laboratory-scale procedure is outlined below.
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Materials:

» 4-chlorobenzene sulfochloride

e Phenol

o Pyridine (or another suitable base)
» Anhydrous diethyl ether (or other suitable solvent)
e Magnetic stirrer and stir bar

e Round-bottom flask

e Dropping funnel

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

« In a round-bottom flask equipped with a magnetic stirrer, dissolve phenol in anhydrous
diethyl ether.

e Add pyridine to the solution and cool the mixture in an ice bath.

e Slowly add a solution of 4-chlorobenzene sulfochloride in anhydrous diethyl ether to the
cooled mixture using a dropping funnel with constant stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 2-3 hours.

o After reflux, cool the mixture and wash it sequentially with dilute hydrochloric acid, water, and
a saturated sodium bicarbonate solution using a separatory funnel.

» Dry the organic layer over anhydrous sodium sulfate.
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« Filter the solution to remove the drying agent.
* Remove the solvent using a rotary evaporator to obtain the crude Fenson product.

e The crude product can be further purified by recrystallization from a suitable solvent such as
ethanol.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable method for the identification and quantification of Fenson.

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 pum film
thickness), is appropriate.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
* Injector Temperature: 250 °C.

e Oven Temperature Program: Start at 150 °C, hold for 1 minute, then ramp up to 280 °C at a
rate of 10 °C/min, and hold for 5 minutes.

MS Detector: Electron ionization (El) mode at 70 eV. Scan range of m/z 50-350.
High-Performance Liquid Chromatography (HPLC)

HPLC can also be used for the analysis of Fenson.

e Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 pum particle size).

» Mobile Phase: A gradient of acetonitrile and water. For example, start with 50% acetonitrile
and increase to 90% over 15 minutes.

e Flow Rate: 1.0 mL/min.
o Detector: UV detector at 220 nm.

e Injection Volume: 10 pL.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b166868?utm_src=pdf-body
https://www.benchchem.com/product/b166868?utm_src=pdf-body
https://www.benchchem.com/product/b166868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Mechanism of Action

As an acaricide, Fenson's mode of action is generally believed to involve disruption of
fundamental biological processes in mites and ticks. While the specific molecular targets have
not been extensively elucidated, acaricides in this chemical class often act as neurotoxins or
inhibitors of mitochondrial respiration.[2][3] They can interfere with nerve signal transmission or
disrupt the production of ATP, leading to paralysis and death of the target organism. Further
research is required to pinpoint the precise signaling pathways affected by Fenson.
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Caption: Chemical synthesis workflow for Fenson.

Conclusion
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This technical guide provides a consolidated source of information on the chemical properties
and structure of Fenson. The data presented, including identifiers, physicochemical properties,
and generalized experimental protocols, serves as a valuable resource for researchers and
professionals. While the specific biological signaling pathways of Fenson remain an area for
further investigation, the foundational chemical information provided herein is essential for any
future studies or applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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